Cas no 36034-61-4 (3-(3,4-dimethylphenyl)aminopropanenitrile)

3-(3,4-Dimethylphenyl)aminopropanenitrile is a nitrile-functionalized aromatic amine derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a 3,4-dimethylphenyl group linked to an aminopropanenitrile moiety, provides versatility in nucleophilic and electrophilic reactions. The compound is particularly useful in the synthesis of heterocyclic compounds and fine chemicals due to its reactive nitrile and amine functionalities. Its stability under standard conditions and compatibility with various solvents enhance its utility in multi-step synthetic processes. The dimethyl substitution on the phenyl ring may influence electronic and steric properties, making it valuable for tailored molecular designs. Proper handling and storage are recommended due to its potential reactivity.

3-(3,4-dimethylphenyl)aminopropanenitrile structure

36034-61-4 structure

Product Name:3-(3,4-dimethylphenyl)aminopropanenitrile

CAS No:36034-61-4

MF:C₁₁H₁₄N₂

MW:174.242262363434

CID:317556

PubChem ID:2416540

Update Time:2025-08-10

3-(3,4-dimethylphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile,3-[(3,4-dimethylphenyl)amino]-
- 3-(3,4-dimethylanilino)propanenitrile
- 3-[(3,4-DIMETHYLPHENYL)AMINO]PROPANENITRILE
- AC1M7EFO
- AC1Q2DYH
- CTK4H5761
- HMS2522K05
- 3-(3,4-dimethylphenyl)aminopropanenitrile
- MLS000389492
- AKOS002678276
- Z56957495
- DTXSID50368581
- SMR000255765
- 36034-61-4
- 3-((3,4-Dimethylphenyl)amino)propanenitrile
- CHEMBL1453816
- CS-0220832
- EN300-07667
- Inchi： 1S/C11H14N2/c1-9-4-5-11(8-10(9)2)13-7-3-6-12/h4-5,8,13H,3,7H2,1-2H3
- InChI Key： GROVOTMEUUNEHM-UHFFFAOYSA-N
- SMILES： N(CCC#N)C1C=CC(C)=C(C)C=1

Computed Properties

Exact Mass: 174.11582
Monoisotopic Mass: 174.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 35.8Å²

Experimental Properties

PSA: 35.82

3-(3,4-dimethylphenyl)aminopropanenitrile Pricemore >>

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